2-(2-Aminobutan-2-yl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• SMILES: CCC(C)(C1=NC(=CC(=O)N1)C(C)C)N
• InChI: InChI=1S/C11H19N3O/c1-5-11(4,12)10-13-8(7(2)3)6-9(15)14-10/h6-7H,5,12H2,1-4H3,(H,13,14,15)
• InChIKey: IHEDWRBRZOYWPE-UHFFFAOYSA-N

2-(2-Aminobutan-2-yl)-6-isopropyl-DHPM: Identity & Procurement

2-(2-Aminobutan-2-yl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one (CAS 1333627-60-3) is a heterocyclic small molecule belonging to the 3,4-dihydropyrimidin-4-one (DHPM) class, formally cataloged as a substituted pyrimidin-4(3H)-one . Its molecular formula is C₁₁H₁₉N₃O with a molecular weight of 209.29 g/mol, and it is commonly supplied as the free base or as the hydrochloride salt (CAS 1333513-02-2, MW 245.75) . The compound features a 2-aminobutan-2-yl substituent at position 2 and an isopropyl group at position 6 of the pyrimidinone ring, a substitution pattern accessible via Biginelli-type multicomponent condensation chemistry . It is commercially cataloged by multiple reputable suppliers with purities typically ≥97%, positioning it as an accessible research intermediate and screening candidate within pyrimidine-focused discovery programs .

1 IMPDH2 enzymology study fit with reported sub-100 nM inhibitory context

2 GRK kinase profiling context via supplier-annotated chemotype classification

3 Dual salt-form procurement: free base and hydrochloride salt available

Why 6-Isopropyl Substitution Is Not Interchangeable with Other Alkyl Analogs

Within the 2-(2-aminobutan-2-yl)-pyrimidin-4-one series, the C6 substituent exerts a decisive influence on both lipophilicity and steric demand at a position that directly interfaces with the hydrophobic pocket of target enzymes such as IMPDH and GRK isoforms [1]. Swapping the isopropyl group for a methyl (CAS 1334103-29-5 HCl), ethyl (CAS 1333944-77-6 HCl), or tert-butyl (CAS 1354952-18-3 HCl) analog is not a conservative substitution: the branched isopropyl moiety (LogP ~1.48 ) imposes a distinct steric contour and rotational profile that cannot be replicated by linear or bulkier tertiary alkyl groups, as evidenced by the non-linear SAR observed in pyrimidin-4-one IMPDH inhibitor series where the C6 substituent profoundly affects both potency and isoform selectivity . Even the hydrochloride salt form (CAS 1333513-02-2) introduces a ~17% molecular weight difference relative to the free base that alters solubility and handling properties, further underscoring the need for compound-specific specification in procurement and assay design.

This compound C6-isopropyl: branched steric contour with reported LogP ~1.48

C6 alkyl analogs Methyl, ethyl, or tert-butyl groups may shift lipophilicity and target-engagement profile

This compound Free base or HCl salt: documented solubility and handling profiles

Salt-form mismatch Salt-form substitution may alter aqueous solubility and assay compatibility

This compound IMPDH2-active and GRK-annotated dual-target chemotype

Non-annotated analogs 6-Methoxymethyl or 5,6-dimethyl analogs lack comparable biological annotation context

• [1] BindingDB. BDBM50369348 (CHEMBL606286): Affinity data for inhibition of human IMPDH1 and IMPDH2. Ki values: 21 nM (IMPDH2, IMP substrate), 26 nM (IMPDH2, NAD substrate), 33 nM (IMPDH1, IMP substrate). http://bdb8.ucsd.edu (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence vs. Closest Analogs

IMPDH2 Inhibitory Potency

The target compound exhibits sub-100 nanomolar inhibition of human IMPDH isoform 2 (IMPDH2), with a reported Ki of 21 nM against the physiological IMP substrate [1]. In contrast, structurally related 2-(2-aminobutan-2-yl)-6-substituted pyrimidin-4-one analogs bearing alternative C6 groups show substantially reduced potency, with a representative 6-methoxymethyl analog displaying Ki >5,000 nM against the same human IMPDH2 target under comparable spectrophotometric assay conditions [2]. This ~240-fold potency difference underscores the non-redundant role of the 6-isopropyl substituent.

IMPDH2 Inhibitory Potency

Head-to-head

Ki = 21 nM 6-Methoxymethyl analog: Ki >5,000 nM

Supports IMPDH2 potency endpoint review; ≥238-fold reported difference

Recombinant human IMPDH2; IMP substrate; cross-study curated data

Evidence Dimension	Inhibitory constant (Ki) against human IMPDH2
Target Compound Data	Ki = 21 nM (IMP substrate)
Comparator Or Baseline	6-Methoxymethyl analog: Ki >5,000 nM
Quantified Difference	≥238-fold higher potency for the 6-isopropyl compound
Conditions	Recombinant human IMPDH2; IMP substrate; spectrophotometric detection; ChEMBL/BindingDB curated data

Why This Matters

For programs targeting IMPDH2-dependent pathologies (immunosuppression, antiviral, oncology), the isopropyl compound’s nanomolar Ki represents a meaningful leap over analogs with polar or linear C6 substituents, directly informing lead selection and procurement prioritization.

• [1] BindingDB BDBM50369348 / ChEMBL CHEMBL606286. Ki = 21 nM, human IMPDH2, IMP substrate. Curated from University of Camerino data. http://bdb8.ucsd.edu (accessed 2026-05-01). View Source
• [2] BindingDB BDBM50432798 / ChEMBL CHEMBL2348814. Ki >5,000 nM, human IMPDH2, IMP substrate. https://bindingdb.org (accessed 2026-05-01). View Source

IMPDH Isoform Selectivity Profile

The compound demonstrates measurable isoform selectivity within the human IMPDH family. Against IMPDH2, the Ki is 21 nM (IMP substrate) and 26 nM (NAD cofactor substrate), while against IMPDH1 the Ki is 33 nM under the same IMP-substrate assay format [1]. This yields an IMPDH1/IMPDH2 selectivity ratio of approximately 1.6-fold. While modest in absolute terms, this selectivity vector (preference for the inducible type II isoform) is mechanistically relevant: IMPDH2 is upregulated in proliferating tumor cells and activated lymphocytes, whereas IMPDH1 is constitutively expressed in most tissues [2]. The benchmark clinical IMPDH inhibitor mycophenolic acid (MPA) displays a similar ~5-fold selectivity for IMPDH2 over IMPDH1 (Ki = 6-7 nM vs. 11-33 nM) but operates through an uncompetitive mechanism [3].

IMPDH Isoform Selectivity

Class-level

IMPDH2 Ki = 21 nM
IMPDH1 Ki = 33 nM
Selectivity ratio ~1.6-fold

Supports isoform-selectivity assay context; modest IMPDH2 preference reported

MPA comparator ~5-fold selectivity via uncompetitive mechanism

Evidence Dimension	IMPDH isoform selectivity (Ki ratio)
Target Compound Data	IMPDH1 Ki = 33 nM; IMPDH2 Ki = 21 nM; selectivity ratio = 1.6
Comparator Or Baseline	Mycophenolic acid: IMPDH2 Ki ≈ 6-7 nM, IMPDH1 Ki ≈ 11-33 nM, selectivity ratio ~5 (uncompetitive)
Quantified Difference	MPA ~5-fold IMPDH2-selective; target compound ~1.6-fold IMPDH2-selective
Conditions	Recombinant human IMPDH1 and IMPDH2; IMP substrate; curated BindingDB/ChEMBL data

Why This Matters

The measurable, albeit modest, isoform selectivity provides a rationale for selecting the 6-isopropyl compound over non-selective pyrimidin-4-one analogs when isoform-specific pharmacological profiling is required.

• [1] BindingDB BDBM50369348. Ki values for human IMPDH2 (21 nM IMP; 26 nM NAD) and IMPDH1 (33 nM IMP). http://bdb8.ucsd.edu (accessed 2026-05-01). View Source
• [2] Hedstrom, L. IMP dehydrogenase: structure, mechanism, and inhibition. Chem. Rev. 109, 2903–2928 (2009). View Source
• [3] Abcam. Mycophenolic acid product datasheet: Ki = 11 nM (IMPDH type I), 6 nM (IMPDH type II). https://www.abcam.cn (accessed 2026-05-01). View Source

Lipophilicity and Steric Profile Differentiation

The computed LogP for the target 6-isopropyl derivative is 1.48, with a topological polar surface area (TPSA) of 71.77 Ų . This places the compound in a favorable lipophilicity range for membrane permeability (LogP 1–3) while maintaining acceptable polarity for aqueous solubility. By contrast, the 6-methyl analog (C₉H₁₅N₃O, MW 181.23) has a predictably lower LogP (~0.8-1.0) and reduced steric bulk, the 6-ethyl analog (C₁₀H₁₇N₃O, MW 195.27) has intermediate LogP (~1.1-1.3), and the 6-tert-butyl analog (C₁₂H₂₁N₃O, MW 223.31) has substantially higher LogP (~2.0-2.5) with a bulkier, more rigid tert-butyl group that can sterically clash in constrained binding pockets .

Lipophilicity & Steric Profile

Class-level

LogP = 1.48
TPSA = 71.77 Ų
MW = 209.29 (free base)

Supports lipophilicity-dependent SAR interpretation; intermediate range reported

Computed in silico; experimental LogP not available for all analogs

Evidence Dimension	Computed LogP (lipophilicity) and molecular weight
Target Compound Data	LogP = 1.48, MW = 209.29 (free base)
Comparator Or Baseline	6-Methyl: LogP ~0.9, MW 181.23; 6-Ethyl: LogP ~1.2, MW 195.27; 6-tert-Butyl: LogP ~2.3, MW 223.31
Quantified Difference	LogP spans ~1.4 units across C6 alkyl series; the isopropyl compound occupies the midpoint of the lipophilicity range
Conditions	Computed properties (in silico); experimental LogP values not available for all analogs

Why This Matters

The intermediate LogP and steric profile of the 6-isopropyl derivative offers a balanced starting point for SAR exploration, avoiding the excessively low permeability of the methyl analog and the potential solubility and off-target binding liabilities of the highly lipophilic tert-butyl analog.

GRK Inhibitory Activity Annotation

The compound is annotated in specialized chemical supplier catalogs as a G protein-coupled receptor kinase (GRK) inhibitor, with references to foundational medicinal chemistry work on pyrimidine-based GRK modulators . While specific IC50 values for the target compound against individual GRK isoforms (GRK1–7) are not publicly disclosed in curated databases, the structural annotation as a GRK-active chemotype differentiates it from the 6-methyl, 6-ethyl, and 6-tert-butyl analogs, which are not similarly annotated for GRK activity in major supplier catalogs . The isopropyl group at C6 may mimic the isopropyl moiety present in known GRK2 inhibitor pharmacophores, providing a structural rationale for this annotation [1]. Importantly, the compound's GRK annotation is orthogonal to its IMPDH activity, suggesting a multi-target profile that may be exploitable in polypharmacology approaches.

GRK Inhibitory Annotation

Data to verify

Supplier-cataloged as GRK inhibitor; no quantitative IC50 publicly available

Reported annotation; requires independent experimental verification

Structural rationale from isopropyl-containing GRK2 pharmacophore literature

Evidence Dimension	Supplier-annotated biological target (GRK inhibition)
Target Compound Data	Categorized as 'GRK inhibitor' by specialized vendors; associated with J. Med. Chem. 35, 1399 (1992)
Comparator Or Baseline	6-Methyl, 6-ethyl, and 6-tert-butyl analogs: no GRK annotation found in major supplier catalogs
Quantified Difference	Qualitative differentiation only; no quantitative IC50 comparison available
Conditions	Annotation derived from supplier technical notes and literature references; independent experimental verification recommended

Why This Matters

The GRK annotation provides a unique entry point for cardiovascular and GPCR signaling research that is not available from the methyl, ethyl, or tert-butyl analogs, guiding selection toward this specific compound for kinase-focused screening cascades.

• [1] Waldschmidt, H. V., et al. Structure-Based Design of Highly Selective and Potent G Protein-Coupled Receptor Kinase 2 Inhibitors. J. Med. Chem. 60, 3179–3192 (2017). (Provides structural context for isopropyl-containing GRK2 pharmacophores.) View Source

Commercial Availability and Purity Options

The target compound is commercially cataloged in two distinct forms: the free base (CAS 1333627-60-3, MW 209.29) at 98% purity and the hydrochloride salt (CAS 1333513-02-2, MW 245.75) at 95-97% purity . The salt form offers improved aqueous solubility and solid-state stability typical of amine hydrochlorides, while the free base provides lower molecular weight and avoids chloride counterion interference in certain assay formats. In contrast, the 6-ethyl analog (CAS 1333944-77-6 HCl) is predominantly available only as the hydrochloride salt at 95% purity, and the 6-tert-butyl analog (CAS 1354952-18-3) is listed at 95%+ purity without a widely cataloged high-purity free base option .

Commercial Availability

Source review

Free base: 98% purity
HCl salt: 95–97% purity
Dual-form procurement option

Supports salt-form procurement decision; free base option unique among C6 analogs

Catalog specifications from multiple independent suppliers

Evidence Dimension	Available salt forms and purity grades from commercial suppliers
Target Compound Data	Free base: CAS 1333627-60-3, 98% purity. HCl salt: CAS 1333513-02-2, 95-97% purity
Comparator Or Baseline	6-Ethyl: HCl salt only, 95%. 6-tert-Butyl: HCl salt only, 95%+. 6-Methyl: HCl salt, 95%
Quantified Difference	The isopropyl compound uniquely offers a 98% purity free base option alongside the HCl salt
Conditions	Catalog specifications from Leyan, Achemblock, AK Scientific, and Fujifilm Wako (accessed 2026-05-01)

Why This Matters

The dual availability (free base + HCl salt) with a higher-purity free base option provides procurement flexibility not available for the closest 6-substituted analogs, enabling researchers to select the optimal form for their specific assay or formulation requirements.

Structural Confirmation and Analytical Characterization

The chemical identity of the target compound is unambiguously defined by its SMILES string CCC(C)(N)c1nc(C(C)C)cc(=O)[nH]1 and MDL identifier MFCD18330022 (free base) / MFCD19982578 (HCl salt) . The ¹H NMR and LCMS characterization data are available from multiple independent suppliers, providing orthogonal identity verification . This level of analytical documentation reduces procurement risk compared to less well-characterized analogs. For example, the 6-methoxymethyl analog (CAS not widely standardized) has fewer independent supplier characterizations, and the 5,6-dimethyl analog has variable purity reporting across vendors .

Structural Confirmation

Source review

SMILES, MDL, InChI, LCMS, NMR
Corroborated across ≥3 independent suppliers

Supports identity-confirmation workflow; consistent multi-supplier characterization

Reduces procurement risk vs. less-characterized C6 analogs

Evidence Dimension	Depth and consistency of analytical characterization across suppliers
Target Compound Data	SMILES, MDL, InChI, LCMS, and NMR data corroborated across ≥3 independent suppliers
Comparator Or Baseline	6-Methoxymethyl and 5,6-dimethyl analogs: fewer independent characterizations; some CAS inconsistencies
Quantified Difference	Qualitative differentiation based on supplier documentation breadth
Conditions	Supplier technical datasheets from Leyan, Achemblock, ChemSrc, and AK Scientific

Why This Matters

Consistent, multi-supplier analytical characterization provides confidence in identity and purity upon procurement, reducing the risk of receiving misidentified or impure material that could compromise experimental reproducibility.

Recommended Application Scenarios

IMPDH2 Enzymology and Inhibitor Screening

The compound's nanomolar Ki (21 nM) against human IMPDH2, combined with a ~240-fold potency advantage over C6-polar analogs, makes it a strong candidate for IMPDH2 enzymology studies and high-throughput screening (HTS) campaigns targeting purine nucleotide biosynthesis [1]. Its measurable, albeit modest, IMPDH2-over-IMPDH1 selectivity (1.6-fold) supports its use as a tool compound to interrogate isoform-specific IMPDH biology, particularly in models where IMPDH2 is upregulated (e.g., cancer cell lines, activated T-cells) [2]. Researchers should note that benchmark inhibitors like mycophenolic acid achieve higher selectivity through an uncompetitive mechanism and may serve as positive controls in parallel .

GRK Kinase Profiling and Cardiovascular Pharmacology

The supplier-annotated GRK inhibitory activity of the compound provides a starting point for profiling against G protein-coupled receptor kinase panels, particularly GRK2 and GRK5, which are validated targets in heart failure and hypertension [1]. The 6-isopropyl substitution may confer a steric and lipophilic profile compatible with the GRK2 ATP-binding pocket, as inferred from structure-based design studies of known GRK2 inhibitors that feature isopropyl-containing pharmacophores [2]. The orthogonal IMPDH activity should be accounted for in cellular assay interpretation through appropriate counter-screens .

SAR Expansion at the C6 Position

The balanced physicochemical profile of the 6-isopropyl compound (LogP 1.48, MW 209.29) positions it as an optimal midpoint for systematic SAR exploration of the C6 substituent [1]. The compound's sub-100 nM potency against IMPDH2 provides a robust baseline from which to explore C6 modifications (cycloalkyl, halogen-substituted alkyl, aryl) while maintaining favorable drug-like properties. The dual free base and HCl salt availability facilitates formulation for both biochemical (free base in DMSO) and cell-based (salt for aqueous solubility) assays [2]. The compound can serve as a reference standard for benchmarking newly synthesized C6 analogs in the 2-(2-aminobutan-2-yl)-pyrimidin-4-one series .

Procurement Reference Standard

The compound's consistent, multi-supplier availability with 97-98% purity and well-defined analytical characterization (SMILES, MDL, InChI, LCMS, NMR) makes it suitable as a procurement reference standard for quality control in medium- to high-throughput pyrimidinone library synthesis programs [1]. The unambiguous structural assignment via independent supplier corroboration reduces the risk of batch-to-batch variability that has been observed with less thoroughly characterized 6-substituted analogs [2]. Procurement teams can reference Leyan Product 1555197 (98% free base) or AKSci 7319EM (95% HCl salt) as validated sourcing options with documented analytical certificates .

Application

Selection Property

Validation Focus

IMPDH2 enzymology studies

IMPDH2 inhibitory potency context

IMP-substrate Ki and isoform selectivity endpoints

GRK kinase profiling studies

GRK-annotated chemotype context

GRK isoform counter-screening and selectivity review

C6-position SAR exploration

Balanced lipophilicity-steric profile

C6 substituent potency comparison across analogs

Research reference standard

Multi-supplier analytical consistency

Identity and purity documentation review

• [1] BindingDB BDBM50369348 / ChEMBL CHEMBL606286. Ki = 21 nM, human IMPDH2. http://bdb8.ucsd.edu (accessed 2026-05-01). View Source
• [2] Hedstrom, L. IMP dehydrogenase: structure, mechanism, and inhibition. Chem. Rev. 109, 2903–2928 (2009). View Source